Cas no 1368951-44-3 (1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine
• CAS No: 1368951-44-3
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6104123
• PubChem ID: 82492958
• Update Time: 2025-11-06

1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine
• [1-(2,3-dihydro-1H-inden-5-yl)cyclopentyl]methanamine
• EN300-1842649
• 1368951-44-3

• Inchi： 1S/C15H21N/c16-11-15(8-1-2-9-15)14-7-6-12-4-3-5-13(12)10-14/h6-7,10H,1-5,8-9,11,16H2
• InChI Key： IFARSHYAKZMVBC-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC3CCCC=3C=2)CCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine (CAS No. 1368951-44-3)

1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine (CAS No. 1368951-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1368951-44-3, features a cyclopentylmethanamine moiety linked to a dihydroindene group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine uses" or "CAS 1368951-44-3 applications," highlighting its relevance in drug discovery and development.

The molecular structure of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine combines aromatic and aliphatic components, which contribute to its versatility in medicinal chemistry. Recent studies have explored its potential as a scaffold for designing central nervous system (CNS) targeting compounds, aligning with the growing interest in neurodegenerative disease treatments. Searches like "neuroprotective agents derived from dihydroindene" or "cyclopentylmethanamine derivatives in CNS research" reflect this trend. The compound's ability to modulate specific receptors or enzymes makes it a candidate for further investigation in precision medicine.

From a synthetic chemistry perspective, CAS No. 1368951-44-3 is often discussed in the context of chiral synthesis and stereoselective reactions. Its rigid indene backbone and flexible cyclopentyl group allow for diverse functionalization, addressing queries such as "how to modify 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine" or "optimizing yields for CAS 1368951-44-3 derivatives." These topics are particularly relevant to chemists working on high-throughput screening or fragment-based drug design.

In the realm of bioavailability enhancement, 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine has been studied for its lipophilicity and membrane permeability, key factors in modern drug formulation. Popular searches like "improving solubility of dihydroindene compounds" or "cyclopentylmethanamine pharmacokinetics" underscore its importance in pharmaceutical optimization. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug development.

Environmental and regulatory considerations are also critical when discussing CAS 1368951-44-3. While not classified as hazardous, its handling requires standard laboratory precautions. Queries such as "safety data sheet for 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine" or "storage conditions for CAS 1368951-44-3" are common among professionals ensuring compliance with Good Laboratory Practices (GLP).

Looking ahead, the compound's potential extends to computational chemistry and AI-driven drug discovery. With increasing searches for "machine learning in dihydroindene derivative optimization," researchers are leveraging in silico models to predict the activity of 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine analogs. This aligns with the broader shift toward data-driven pharmaceutical research.

In summary, 1-(2,3-dihydro-1H-inden-5-yl)cyclopentylmethanamine (CAS No. 1368951-44-3) represents a multifaceted compound with applications spanning drug design, material science, and biochemical research. Its structural features and adaptability continue to inspire innovation, addressing both current challenges and future opportunities in the life sciences.